Cas no 898422-41-8 (2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898422-41-8
• MF: C₂₀H₁₅Cl₂N₅O₂
• MW: 428.271401643753
• CID: 6084260
• PubChem ID: 16810159
• Update Time: 2025-07-09

2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 7H-Purine-6-carboxamide, 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8,9-dihydro-8-oxo-
• AB00679732-01
• 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-7H-purine-6-carboxamide
• F2565-0203
• AKOS024660586
• 898422-41-8

• Inchi： 1S/C20H15Cl2N5O2/c1-9-3-5-12(7-10(9)2)27-19-16(25-20(27)29)15(17(23)28)24-18(26-19)13-6-4-11(21)8-14(13)22/h3-8H,1-2H3,(H2,23,28)(H,25,29)
• InChI Key： WJFRHVOZAPGYSD-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC=C(Cl)C=C3Cl)=NC=2C(N)=O)N(C2=CC=C(C)C(C)=C2)C1=O

Computed Properties

• Exact Mass: 427.0602801g/mol
• Monoisotopic Mass: 427.0602801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• pka: 7.41±0.20(Predicted)

Additional information on 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

2-(2,4-Dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898422-41-8): A Comprehensive Overview

The compound 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, with the CAS No. 898422-41-8, is a highly specialized purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the dichlorophenyl and dimethylphenyl substituents, contribute to its potential applications in drug discovery and development. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while addressing common queries from researchers and industry professionals.

From a structural perspective, 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide belongs to the purine family, a class of heterocyclic compounds that serve as foundational building blocks in nucleic acids and coenzymes. The presence of the carboxamide group at the 6-position and the 8-oxo moiety introduces functional versatility, making it a candidate for modulating biological pathways. Researchers are particularly interested in its potential as a kinase inhibitor or a modulator of enzymatic activity, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown increasing interest in purine derivatives due to their role in drug design and medicinal chemistry. The compound’s CAS No. 898422-41-8 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. One of the most common questions revolves around its synthetic routes and scalability, as efficient production methods are critical for preclinical and clinical studies. Additionally, its solubility and stability under physiological conditions are key considerations for formulation scientists.

The 2,4-dichlorophenyl and 3,4-dimethylphenyl groups in this compound are noteworthy for their potential to enhance binding affinity to specific biological targets. These substituents are often explored in the context of structure-activity relationship (SAR) studies, which aim to optimize drug efficacy and reduce off-target effects. With the rise of computational chemistry and AI-driven drug discovery, researchers are leveraging molecular docking and virtual screening to predict the interactions of this compound with proteins of interest.

Another area of interest is the compound’s potential application in neurodegenerative diseases and metabolic disorders. Given the increasing prevalence of conditions like Alzheimer’s and diabetes, there is a pressing need for novel therapeutic agents. The purine scaffold of CAS No. 898422-41-8 has been implicated in modulating adenosine receptors and other signaling pathways, making it a promising candidate for further investigation. Researchers are also exploring its bioavailability and pharmacokinetic properties to assess its suitability for oral or injectable formulations.

From an industrial perspective, the synthesis and commercialization of 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide require adherence to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. The compound’s patent landscape is another hot topic, as pharmaceutical companies and academic institutions vie for intellectual property rights to leverage its therapeutic potential.

In conclusion, 2-(2,4-dichlorophenyl)-9-(3,4-dimethylphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a fascinating intersection of chemistry and biology. Its CAS No. 898422-41-8 serves as a gateway to a wealth of research opportunities, from drug development to mechanistic studies. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of precision medicine.